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Compound of Interest

Compound Name: 2-Hydroxytetrahydrofuran

Cat. No.: B017549 Get Quote

An In-depth Technical Guide to 2-Hydroxytetrahydrofuran

Introduction
2-Hydroxytetrahydrofuran, also known as tetrahydro-2-furanol, is a heterocyclic organic

compound with the chemical formula C4H8O2.[1][2] It is a colorless liquid that serves as a

versatile intermediate in organic synthesis and is noted for its role as a solvent and reagent in

various chemical reactions.[3][4] This technical guide provides a comprehensive overview of

the chemical and physical properties of 2-hydroxytetrahydrofuran, detailed experimental

protocols for its synthesis, and an exploration of its reactivity, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 2-hydroxytetrahydrofuran are

summarized in the tables below. These properties are crucial for its application in laboratory

and industrial settings.

Table 1: General and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b017549?utm_src=pdf-interest
https://www.benchchem.com/product/b017549?utm_src=pdf-body
https://www.benchchem.com/product/b017549?utm_src=pdf-body
https://www.biosynth.com/p/FH24509/5371-52-8-2-hydroxytetrahydrofuran
https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://www.guidechem.com/dictionary/en/5371-52-8.html
https://www.benchchem.com/product/b017549?utm_src=pdf-body
https://www.benchchem.com/product/b017549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name oxolan-2-ol[2][3]

Synonyms
α-Hydroxytetrahydrofuran, Tetrahydro-2-

furanol[1][3][5]

CAS Number 5371-52-8[1][2][3][5]

Molecular Formula C4H8O2[1][2][5]

Molecular Weight 88.11 g/mol [1][2][5]

Canonical SMILES C1CC(OC1)O[1][2]

InChI Key JNODDICFTDYODH-UHFFFAOYSA-N[2]

Purity ≥95%[5]

Table 2: Physical Properties
Property Value

Appearance Colorless liquid[3]

Boiling Point
163.6 ± 8.0 °C at 760 mmHg[6], 69-70 °C at 12

Torr[3][7]

Density 1.1 ± 0.1 g/cm³[6], 1.084 g/cm³[3][7]

Flash Point 75.1 ± 12.7 °C[6]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, Ether, and Methanol.[3][8] Freely

soluble in water (230 g/L at 25 °C).[9]

Storage Temperature Store in freezer, under -20°C[3][10][11]

Table 3: Spectral Data
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Data Type Summary

¹H NMR

¹H NMR data is available, with characteristic

peaks at δ 5.63–5.61 (m, 1H), 3.80–3.76 (m,

2H), and 2.10–1.91 (m, 4H) in CDCl₃.[12]

¹³C NMR
¹³C NMR spectral data has been recorded and

is available in spectral databases.[13]

Mass Spectrometry
Mass spectrometry data is available, often

obtained through GC-MS analysis.[13]

IR Spectroscopy
Infrared spectral data is available for the

characterization of this compound.[14]

Experimental Protocols
The synthesis of 2-hydroxytetrahydrofuran can be achieved through several routes. The

most common laboratory methods involve the oxidation of tetrahydrofuran (THF) or the

hydrolysis of its derivatives.

Catalytic Oxidation of Tetrahydrofuran
A prevalent method for synthesizing 2-hydroxytetrahydrofuran is the direct oxidation of

tetrahydrofuran.[15]

Objective: To synthesize 2-hydroxytetrahydrofuran from tetrahydrofuran via catalytic

oxidation.

Reagents and Materials:

Tetrahydrofuran (THF)

Hydrogen peroxide (H₂O₂) as the oxidant

Iron-containing clay catalyst (treated at ≥500°C)[15]

Reaction vessel
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Magnetic stirrer and heating mantle

Chromatography setup for purification

Procedure:

The iron-containing clay catalyst is activated by heating to at least 500°C.

Tetrahydrofuran is placed in the reaction vessel with the activated catalyst.

Hydrogen peroxide is added dropwise to the mixture while stirring. The reaction is typically

exothermic and may require cooling to maintain the desired temperature.

The reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or

Gas Chromatography (GC) until the starting material is consumed.

Upon completion, the catalyst is filtered off.

The resulting mixture, containing 2-hydroxytetrahydrofuran and byproducts like γ-

butyrolactone (GBL), is purified using column chromatography.[15]
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Synthesis of 2-Hydroxytetrahydrofuran via Oxidation

Tetrahydrofuran (THF)

Catalytic Oxidation

Hydrogen Peroxide (H₂O₂) Iron-Containing Clay Catalyst

  catalyzes

Crude Product Mixture
(2-Hydroxytetrahydrofuran, γ-butyrolactone)

Column Chromatography

Pure 2-Hydroxytetrahydrofuran

Ring-Chain Tautomerism

Cyclic Hemiacetal Form

Open-Chain Form

2-Hydroxytetrahydrofuran
(More Stable)

4-Hydroxybutyraldehyde

Equilibrium
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Reactivity of 2-Hydroxytetrahydrofuran

2-Hydroxytetrahydrofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

